Cas no 896280-60-7 (ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate)

• Product Name: ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate
• CAS No: 896280-60-7
• MF: C₁₃H₁₈N₂O₅S₂
• MW: 346.422420978546
• CID: 5884556
• Update Time: 2025-05-22

ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-2-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methylamino]acetate
• ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate

• Inchi： 1S/C13H18N2O5S2/c1-3-20-13(17)12(16)14(2)10-6-4-8-15(10)22(18,19)11-7-5-9-21-11/h5,7,9-10H,3-4,6,8H2,1-2H3
• InChI Key： FOJRDFKAQBBPDL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)N(C1CCCN1S(C1SC=CC=1)(=O)=O)C

Additional information on ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate

Comprehensive Overview of Ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate (CAS No. 896280-60-7)

Ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate (CAS No. 896280-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their bioactive properties. The presence of both thiophene and pyrrolidine rings in its structure enhances its versatility in drug design, particularly in targeting enzymes and receptors involved in various metabolic pathways.

In recent years, the demand for sulfonamide-based compounds like ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the development of anti-inflammatory and antimicrobial agents. Its molecular framework allows for easy modification, making it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 896280-60-7 involves multi-step organic reactions, including sulfonylation and carbamate formation. These processes are optimized to ensure high yield and purity, which are critical for its use in high-throughput screening and drug discovery. The compound's physicochemical properties, such as solubility and stability, are also extensively studied to facilitate its integration into various formulations.

From an industrial perspective, ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the global shift toward green pharmaceuticals and biodegradable agrochemicals.

In the realm of computational chemistry, CAS No. 896280-60-7 is frequently modeled to predict its binding affinity and interaction mechanisms with biological targets. Advanced techniques like molecular docking and quantum mechanical calculations are employed to unravel its potential applications, saving time and resources in experimental research. This computational approach is particularly relevant in the era of AI-driven drug discovery, where predictive analytics play a pivotal role.

Another area of interest is the compound's role in peptide mimetics and protease inhibition. Its thiophene-sulfonyl moiety mimics natural substrates, making it a promising candidate for designing enzyme inhibitors. This has implications for treating diseases like diabetes and viral infections, where protease activity is a key therapeutic target.

In summary, ethyl ({1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}carbamoyl)formate (CAS No. 896280-60-7) represents a multifaceted compound with broad applications in life sciences and material chemistry. Its unique structure, combined with ongoing advancements in synthetic methodologies and computational tools, positions it as a valuable asset in modern research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly prominent role in addressing global health and agricultural challenges.